
Physical & Chemical Properties of 4-
Phenylbutanal

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Phenylbutanal
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Get Quote

Property Value Source

CAS Number 18328-11-5 [1] [2] [3]

Molecular Formula C10H12O [1] [4] [2]

Molecular Weight 148.20 g/mol [1] [2] [3]

Melting Point 45-48 °C (lit.) [1] [2]

Boiling Point 243.3 ºC at 760 mmHg [1]

Density 0.971 g/cm³ [1] [3]

Flash Point 115.9 ºC [1]

Storage & Handling Guidelines

The following guidelines are compiled from reliable chemical databases to ensure the compound's stability

during storage.
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Recommended Storage Conditions: Store in a freezer under an inert atmosphere (e.g., nitrogen

or argon) at -20°C [2].
Handling Precautions: The compound has associated hazard codes (Xn) [1]. Observe standard

safety protocols:
Wear appropriate personal protective equipment (PPE) including gloves and safety glasses.

Avoid breathing dust/fume/gas.
Use only in a well-ventilated area [2].

Troubleshooting Common Scenarios

Here are solutions to frequently encountered issues in the lab.

Scenario Possible Cause Solution

Liquid compound
solidifies

Storage temperature is at or

below the melting point range
(45-48°C).

Gently warm the container in a water bath at

approximately 40-50°C. Avoid rapid, high heat.

Noticeable change
in color or
viscosity

Decomposition due to
exposure to air, warmth, or

light.

Thaw and bring to room temperature under an
inert atmosphere. Check for signs of

degradation before use.

Low yield in
subsequent
reactions

The aldehyde group may

have oxidized to a carboxylic
acid.

Ensure the compound is stored under an inert

atmosphere and confirm storage time has not
exceeded recommendations.

Frequently Asked Questions (FAQs)

Q1: What is the chemical structure of 4-Phenylbutanal?

A1: Its SMILES string is C1=C(CCCC=O)C=CC=C1 [3], which corresponds to a linear four-
carbon chain ending with an aldehyde group, attached to a phenyl ring at the fourth carbon.

Q2: What are the primary safety hazards?

A2: The hazard statements associated with 4-Phenylbutanal are H302 (Harmful if swallowed),
H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause
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respiratory irritation) [2].

Q3: My 4-Phenylbutanal has degraded. What is a potential synthetic route to make more?

A3: While detailed protocols are complex, synthesis methods have been published in journals
including Journal of the American Chemical Society and Tetrahedron Letters [2]. These

references can serve as a starting point for developing a laboratory synthesis.

Experimental Workflow for Storage and Use

The diagram below outlines a recommended workflow to maintain the stability of 4-Phenylbutanal from

storage to experimental use.
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Start: Retrieve 4-Phenylbutanal

Visual Inspection
Check for color change

or unexpected solidification

Bring to RT Under Inert Gas
Allow to warm slowly

under nitrogen atmosphere

Use Promptly in Reaction
Minimize exposure

to air and light

Reseal Container
Flush with inert gas

before returning to -20°C freezer

Record in Logbook
Note date, appearance,
and any observations

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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